Cas no 2368909-42-4 (4-bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole)

4-bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole structure
2368909-42-4 structure
Product Name:4-bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole
CAS No:2368909-42-4
MF:C13H14BrClN2O
MW:329.62
MDL:MFCD32879463
CID:5096282
PubChem ID:139345998
Update Time:2026-03-02

4-bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole Chemical and Physical Properties

Names and Identifiers

    • 4-Bromo-5-chloro-6-methyl-1-(tetrahydro-pyran-2-yl)-1H-indazole
    • 4-Bromo-5-chloro-6-methyl-1-(tetrahydro-2H-pyran-2-yl)-1H-indazole
    • 4-bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole
    • 2368909-42-4
    • 4-bromo-5-chloro-6-methyl-1-(oxan-2-yl)indazole
    • DB-167420
    • MFCD32879463
    • D96934
    • SY323211
    • SCHEMBL21196104
    • 4-bromo-5-chloro-6-methyl-1-(tetrahydropyran-2-yl)-1h-indazole
    • PS-18637
    • MDL: MFCD32879463
    • Inchi: 1S/C13H14BrClN2O/c1-8-6-10-9(12(14)13(8)15)7-16-17(10)11-4-2-3-5-18-11/h6-7,11H,2-5H2,1H3
    • InChI Key: NHJXVSLVWFNANE-UHFFFAOYSA-N
    • SMILES: N1(C2OCCCC2)C2=C(C(Br)=C(Cl)C(C)=C2)C=N1

Computed Properties

  • Exact Mass: 327.99780g/mol
  • Monoisotopic Mass: 327.99780g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 1
  • Complexity: 307
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4
  • Topological Polar Surface Area: 27Ų

4-bromo-5-chloro-6-methyl-1-tetrahydropyran-2-yl-indazole Pricemore >>

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